3-(2-oxo-2-(4-(thiophen-3-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-oxo-2-(4-thiophen-3-ylpiperidin-1-yl)ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C18H18N2O3S/c21-17(11-20-15-3-1-2-4-16(15)23-18(20)22)19-8-5-13(6-9-19)14-7-10-24-12-14/h1-4,7,10,12-13H,5-6,8-9,11H2
• InChI Key: QDABKRVQPQSSOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Compounds of this nature often contain a piperidine ring, which is a common motif in many pharmaceuticals and natural products. The thiophene and benzo[d]oxazole groups are aromatic heterocycles that are also frequently found in bioactive compounds.

Synthesis Analysis

The synthesis of such compounds typically involves the formation of the piperidine ring, possibly through a cyclization reaction, followed by the introduction of the thiophene and benzo[d]oxazole groups. The exact methods would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present. For example, the piperidine nitrogen might be protonated under acidic conditions, or it could act as a nucleophile in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, and stability can be determined using various analytical techniques. Computational methods can also be used to predict these properties.

Scientific Research Applications

Synthesis and Chemical Reactions

• Chemical Synthesis : Compounds with structures similar to the queried chemical have been involved in various chemical synthesis processes. For example, ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates reacted with secondary amines to give 4-aryl-2-(thiophen-2-yl)-4-oxobutanamides, demonstrating the reactivity of similar structures in chemical transformations (Vasileva et al., 2018).

Biological Activities

• Antimicrobial Activity : N-substituted derivatives of certain compounds demonstrated moderate to high antimicrobial activity, providing a foundation for the development of new antimicrobial agents from structurally related compounds (Khalid et al., 2016).

Materials Science Applications

• Electrochromic Materials : Compounds containing thiophene units have shown potential in the development of electrochromic materials, which change color in response to electrical stimulation. This property is crucial for applications in smart windows and display technologies (Hu et al., 2013).

Drug Discovery and Medicinal Chemistry

• Antidepressant Metabolism : Understanding the metabolic pathways of compounds with piperazine units, similar to the queried chemical, is essential in drug development, particularly for novel antidepressants. The study of Lu AA21004's metabolism revealed its oxidative pathways, providing insights into the drug's pharmacokinetics and potential interactions (Hvenegaard et al., 2012).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. For example, if the compound is a drug, it might bind to a specific protein and modulate its activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Standard safety tests would include assessments of toxicity, mutagenicity, and environmental impact.

Future Directions

Future research could involve the synthesis of analogs with different substituents to optimize the biological activity and minimize side effects. Other directions could include studies of the compound’s metabolism and pharmacokinetics, or the development of new synthetic methods.